Cas no 477551-57-8 (methyl 4-2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-ylbenzoate)

• Product Name: methyl 4-2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-ylbenzoate
• CAS No: 477551-57-8
• MF: C₂₀H₁₆N₂O₅S
• MW: 396.416443824768
• CID: 6401561
• PubChem ID: 4152982
• Update Time: 2025-06-09

methyl 4-2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-ylbenzoate Chemical and Physical Properties

Names and Identifiers

• methyl 4-2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-ylbenzoate
• methyl 4-(2-(2,3-dihydrobenzo[b][1,4]dioxine-6-carboxamido)thiazol-4-yl)benzoate
• Oprea1_368848
• 477551-57-8
• methyl 4-[2-(2,3-dihydro-1,4-benzodioxine-6-carbonylamino)-1,3-thiazol-4-yl]benzoate
• F0882-0134
• methyl 4-[2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-yl]benzoate
• AKOS024601450
• Benzoic acid, 4-[2-[[(2,3-dihydro-1,4-benzodioxin-6-yl)carbonyl]amino]-4-thiazolyl]-, methyl ester

• Inchi： 1S/C20H16N2O5S/c1-25-19(24)13-4-2-12(3-5-13)15-11-28-20(21-15)22-18(23)14-6-7-16-17(10-14)27-9-8-26-16/h2-7,10-11H,8-9H2,1H3,(H,21,22,23)
• InChI Key： VTSBZPWSHNSYRB-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=C(C2=CSC(NC(C3=CC=C4OCCOC4=C3)=O)=N2)C=C1

Computed Properties

• Exact Mass: 396.07799279g/mol
• Monoisotopic Mass: 396.07799279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 569
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 115Ų

Additional information on methyl 4-2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-ylbenzoate

Comprehensive Overview of Methyl 4-[2-(2,3-Dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-yl]benzoate (CAS No. 477551-57-8)

Methyl 4-[2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-yl]benzoate (CAS No. 477551-57-8) is a sophisticated organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxine and thiazole moieties, is often explored for its potential applications in drug discovery and development. Researchers are particularly interested in its structural features, which may contribute to its bioactivity and binding affinity with various biological targets.

The molecular structure of methyl 4-[2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-yl]benzoate includes a benzodioxine ring, a thiazole core, and a benzoate ester group. These functional groups are known for their roles in enhancing solubility, stability, and interaction with enzymes or receptors. The compound's CAS No. 477551-57-8 is frequently searched in academic databases, reflecting its relevance in studies related to kinase inhibitors, anti-inflammatory agents, and neuroprotective compounds.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by the need for targeted treatments in oncology, neurology, and metabolic disorders. Methyl 4-[2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-yl]benzoate is often discussed in the context of structure-activity relationship (SAR) studies, where researchers aim to optimize its pharmacological properties. Its benzodioxine-thiazole hybrid structure is also a subject of interest in medicinal chemistry forums and patent literature.

From a synthetic chemistry perspective, the preparation of CAS No. 477551-57-8 involves multi-step reactions, including amide coupling and esterification. The compound's purity and yield are critical for its application in high-throughput screening and preclinical trials. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize this compound, ensuring its suitability for research purposes.

The growing interest in methyl 4-[2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-yl]benzoate is also reflected in its frequent appearance in scientific publications and conference abstracts. Topics such as drug repurposing, fragment-based drug design, and computational modeling often cite this compound as a case study. Additionally, its potential role in addressing antibiotic resistance and chronic diseases aligns with current healthcare trends, making it a relevant subject for both academia and industry.

In summary, methyl 4-[2-(2,3-dihydro-1,4-benzodioxine-6-amido)-1,3-thiazol-4-yl]benzoate (CAS No. 477551-57-8) represents a promising candidate for further investigation in drug development. Its intricate structure, combined with its potential therapeutic applications, underscores its importance in modern pharmaceutical research. As the scientific community continues to explore its properties, this compound may pave the way for innovative treatments in the years to come.